Cas no 1429879-71-9 (Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, a benzyl substituent at the 7-position, and a chloro group at the 4-position, with a methyl ester at the 6-position. This structure confers versatility in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and nucleoside analogs. The chloro and ester functional groups enhance reactivity, enabling further derivatization for drug discovery applications. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for pharmaceutical research. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency.

Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate structure

1429879-71-9 structure

Product Name:Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

CAS No:1429879-71-9

MF:C₁₅H₁₂ClN₃O₂

MW:301.727682113647

CID:4817839

Update Time:2025-10-23

Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
- Inchi： 1S/C15H12ClN3O2/c1-21-15(20)12-7-11-13(16)17-9-18-14(11)19(12)8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3
- InChI Key： OAKPFERVRKTLNE-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C(=O)OC)N(C2=NC=N1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 301.062
Monoisotopic Mass: 301.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57

Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Pricemore >>

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Chemenu	CM289815-1g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	1g	$***	2023-03-30
Chemenu	CM289815-5g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	5g	$***	2023-03-30
Chemenu	CM289815-10g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	10g	$***	2023-03-30
Alichem	A089005213-5g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	5g	$1,474.00	2022-04-02
Alichem	A089005213-10g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	10g	$1,969.80	2022-04-02
Alichem	A089005213-25g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	25g	$4,119.16	2022-04-02
Chemenu	CM289815-1g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	1g	$468	2021-08-18
Chemenu	CM289815-5g	Methyl 7-benzyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate	1429879-71-9	97%	5g	$1039	2021-08-18
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